Cas no 450344-68-0 (N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 450344-68-0
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 5943935
• PubChem ID: 2960642
• Update Time: 2025-05-23

N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine
• N4-isobutyl-5-nitropyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, N4-(2-methylpropyl)-5-nitro-
• Oprea1_549343
• N-Isobutyl-5-nitro-pyrimidine-4,6-diamine
• AB00358747-02
• SR-01000570689-1
• SR-01000570689
• 4-N-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine
• F0543-0008
• 450344-68-0
• AKOS017269680

• Inchi： 1S/C8H13N5O2/c1-5(2)3-10-8-6(13(14)15)7(9)11-4-12-8/h4-5H,3H2,1-2H3,(H3,9,10,11,12)
• InChI Key： UPWPKSOBPKKEFL-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C([N+]([O-])=O)C(NCC(C)C)=N1

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 422.9±45.0 °C(Predicted)
• pka: 2.59±0.10(Predicted)

Additional information on N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine

Comprehensive Overview of N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450344-68-0)

N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450344-68-0) is a specialized nitropyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, has garnered attention due to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The chemical properties of N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine make it a valuable intermediate in organic synthesis. Its nitro group and amino functionalities allow for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. Recent studies highlight its potential in addressing drug-resistant infections, a pressing global health concern. This aligns with current trends in antibiotic research, where scientists seek innovative compounds to combat evolving pathogens.

In the context of green chemistry, CAS No. 450344-68-0 has been investigated for its compatibility with eco-friendly synthesis methods. The compound's stability under mild reaction conditions makes it suitable for sustainable manufacturing processes, a key focus area for industries aiming to reduce environmental impact. Additionally, its potential applications in crop protection formulations have sparked interest among agrochemical researchers exploring alternatives to traditional pesticides.

The analytical characterization of N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quality control, which is critical for pharmaceutical applications where purity standards are stringent. Recent advancements in computational chemistry have enabled more efficient prediction of this compound's physicochemical properties, accelerating its research and development.

From a market perspective, the demand for specialized heterocyclic compounds like 450344-68-0 continues to grow, driven by expanding pharmaceutical R&D activities. The compound's patent landscape reveals ongoing innovation in its applications, particularly in targeted therapy development. This aligns with current healthcare trends emphasizing personalized medicine and precision approaches to disease treatment.

In material science, researchers are examining the potential of N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine in developing novel functional materials. Its electron-deficient pyrimidine core makes it interesting for organic electronics applications, including potential use in semiconductor devices. This multidisciplinary utility underscores the compound's importance across scientific domains.

Quality assurance protocols for CAS No. 450344-68-0 emphasize strict control of impurity profiles, particularly for pharmaceutical-grade material. The compound's storage stability and handling requirements are well-documented, ensuring safe laboratory practices. Recent innovations in continuous flow chemistry have demonstrated improved efficiency in producing this nitropyrimidine derivative at scale.

The regulatory status of N4-(2-methylpropyl)-5-nitropyrimidine-4,6-diamine varies by jurisdiction, with most regions classifying it as a research chemical. Its safety data continues to be updated as new toxicological studies emerge, reflecting the scientific community's commitment to responsible research. This compound represents an excellent example of how specialty chemicals contribute to advancing multiple scientific disciplines while maintaining rigorous safety standards.